Cas no 2287314-29-6 (5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287314-29-6
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 6577545
• PubChem ID: 165890792
• Update Time: 2025-11-05

5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287314-29-6
• EN300-6749654
• 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole

• Inchi： 1S/C10H9ClFN3/c11-7-4-9-10(5-8(7)12)15(14-13-9)6-2-1-3-6/h4-6H,1-3H2
• InChI Key： SROKNOXHKUIMIR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=NN2C1CCC1)F

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole

5-Chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287314-29-6): A Comprehensive Overview

5-Chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287314-29-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of a cyclobutyl group and chloro and fluoro substituents on the benzotriazole ring system imparts distinct chemical and biological characteristics to this molecule.

The synthesis of 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a benzotriazole core through the reaction of an appropriate azide with a nitrile. Subsequent functionalization steps introduce the cyclobutyl, chloro, and fluoro substituents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole has shown promising results in various in vitro and in vivo studies. One of the key areas of interest is its potential as an antifungal agent. Studies have demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of essential metabolic pathways.

Beyond its antifungal properties, 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole has also been investigated for its antibacterial activity. Preliminary studies have shown that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The anti-inflammatory properties of 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole have also been explored. In vitro assays have indicated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further understand the pharmacological profile of 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole, extensive pharmacokinetic studies have been conducted. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been found to exhibit favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

In addition to its therapeutic applications, 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole has also been studied for its potential use as a chemical probe in biological research. Its unique structural features make it an excellent tool for investigating the interactions between small molecules and biological targets. For example, it has been used to study the binding affinity and selectivity of benzotriazoles to specific protein targets involved in various disease pathways.

The safety profile of 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole is another critical aspect that has been thoroughly evaluated. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, 5-chloro-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287314-29-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various medical fields.